1-{3-[(1,3-Benzothiazol-2-yl)methoxy]phenyl}pyrrolidine-2,5-dione

• CAS No.: 101133-68-0
• Molecular Formula: C18H14N2O3S
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 1-[3-(1,3-benzothiazol-2-ylmethoxy)phenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H14N2O3S/c21-17-8-9-18(22)20(17)12-4-3-5-13(10-12)23-11-16-19-14-6-1-2-7-15(14)24-16/h1-7,10H,8-9,11H2
• InChI Key: XIGJVCFAJHGXOL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC(=CC=C2)OCC3=NC4=CC=CC=C4S3

Description

1-{3-[(1,3-Benzothiazol-2-yl)methoxy]phenyl}pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C18H14N2O3S and its molecular weight is 338.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 4-[[3-(hydroxy)phenyl]amino]-4-oxobutanoic acid, methyl ester (1.45 g, 6.5 mmol), 2-chloromethylbenzothiazole (1.20 g, 6.5 mmol), cesium carbonate (1.0 g), sodium carbonate (0.7 g), potassium iodide (5 mg) and acetone (60 ml) is heated at reflux for 2 hours. The reaction is filtered through a pad of Celite and silica gel and the solvent is removed in vacuo. Recrystallization from acetone gives 1.34 g (56% yield) of product, m.p. 175°-176° C.